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Compound of Interest

Compound Name: 1-Bromohexane

Cat. No.: B126081 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-Bromohexane

Introduction
1-Bromohexane (CAS No. 111-25-1), also known as hexyl bromide, is a colorless to pale

yellow liquid organohalide.[1][2] With the chemical formula C6H13Br, it serves as a crucial

intermediate and reagent in the synthesis of pharmaceuticals, and other organic chemicals.[1]

[3] Its utility in processes like Grignard reactions makes it a common substance in research and

development laboratories.[4] However, its classification as a flammable liquid and an irritant

necessitates a thorough understanding of its properties and strict adherence to safety protocols

to mitigate risks.

This guide provides a comprehensive overview of the safety data and handling precautions for

1-bromohexane, targeted at researchers, scientists, and professionals in drug development.

Physical and Chemical Properties
Understanding the physical and chemical properties of 1-bromohexane is fundamental to its

safe handling and storage.
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Property Value

Molecular Formula C6H13Br[3][5]

Molecular Weight 165.07 g/mol [3][5]

Appearance Colorless to pale yellow liquid[1][2][6][7]

Odor Pleasant odor[3]

Boiling Point 154-158 °C[6][4]

Melting Point -85 °C[4]

Flash Point 57 °C (134.6 °F) - closed cup[6]

Density ~1.176 g/mL at 25 °C[6]

Vapor Density 5.7 (vs air)[8]

Vapor Pressure <10 mmHg at 20 °C

Solubility in Water Slightly soluble / Immiscible[1][2][4]

Solubility in Solvents
Soluble in many organic solvents like ethanol

and acetone[1][2][9]

Refractive Index n20/D 1.448

Hazard Identification and Classification
1-Bromohexane is classified as a hazardous substance. The following table summarizes its

GHS classification and associated hazard statements.
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Classification
Hazard Statement (H-
Code)

Description

Flammable liquids (Category

3)
H226[3][5] Flammable liquid and vapor

Skin irritation (Category 2) H315[3][5] Causes skin irritation

Eye irritation (Category 2A) H319[3][5] Causes serious eye irritation

Specific target organ toxicity -

single exposure (Category 3),

Respiratory system

H335[3][5] May cause respiratory irritation

Hazardous to the aquatic

environment, long-term hazard
H411[3]

Toxic to aquatic life with long

lasting effects

Signal Word: Warning[3][5]

Toxicological Data
Toxicological data provides crucial information on the potential health effects of exposure.

Route of Exposure Species Value

Inhalation (LC50) Rat
550,000 mg/m³/30 min[9][10]

[11]

Oral (LD50) Rat 3300 mg/kg[9]

Intraperitoneal (LD50) Mouse 1,226 mg/kg[10][11]

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is essential to ensure safety when working with 1-bromohexane.

Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation of vapors.[9][12] Use of explosion-proof ventilation
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systems is required.[8]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[8][12]

Personal Protective Equipment (PPE)
A systematic approach to personal protection is mandatory. The diagram below illustrates the

required PPE.

Personal Protective Equipment (PPE) Protocol

Handling 1-Bromohexane

Respiratory Protection
(If ventilation is inadequate or risk of inhalation exists)

- Use NIOSH/CEN approved air-purifying respirator with
  appropriate cartridges (e.g., type ABEK). [5, 14]

Eye/Face Protection
- Chemical safety goggles or face shield.

- Must meet EN166 (EU) or OSHA 29 CFR 1910.133 standards. [5, 14, 15]
Skin Protection

Body Protection
- Impervious, flame-retardant, and antistatic

  protective clothing. [5]

Hand Protection
- Handle with chemical-resistant gloves (e.g., nitrile).

- Inspect gloves before use and use proper removal technique. [5, 14]

Click to download full resolution via product page

Figure 1: Personal Protective Equipment (PPE) for 1-Bromohexane.

Precautions for Safe Handling
Avoid contact with skin, eyes, and clothing.[5][11][12]

Avoid inhalation of vapor or mist.[5][11][12]

Keep away from all sources of ignition, including heat, sparks, and open flames. No

smoking.[13][5]
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Use only non-sparking tools.[12]

Take precautionary measures against static discharge by grounding and bonding containers

and receiving equipment during transfer.[5][12]

Wash hands thoroughly after handling and before breaks.[5]

Conditions for Safe Storage
Store in a cool, dry, and well-ventilated place.[5][11]

Keep containers tightly closed and sealed.[5][11] Opened containers must be carefully

resealed and kept upright to prevent leakage.[5][11]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

[11]

The designated storage class is for flammable liquids.[5]

Emergency Procedures
First Aid Measures
Immediate action is required in case of exposure. Always show the Safety Data Sheet to

attending medical personnel.[1][5]
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Consult a physician.[5][11]

Skin Contact

Immediately remove all contaminated clothing.

Wash off with soap and plenty of water for at

least 15 minutes. Consult a physician.[3][5]

Eye Contact

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes, removing contact

lenses if present and easy to do. Consult an

ophthalmologist.[1][5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician

immediately.[3][5][11]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO2).[5][11] Water mist may be used to cool unopened containers.[7][11]

Unsuitable Extinguishing Media: Solid streams of water may be ineffective.[11]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[7] Containers may explode when heated.[7] Hazardous decomposition products

formed under fire conditions include carbon oxides and hydrogen bromide gas.[11]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][7]

Accidental Release Measures (Spill Protocol)
A systematic workflow must be followed in the event of a spill to ensure safety and minimize

environmental contamination.
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1-Bromohexane Spill Response Protocol

Spill Detected

1. Secure & Evacuate
- Evacuate non-essential personnel.

- Remove all ignition sources (flames, sparks).
- Ensure adequate ventilation. [12, 14]

2. Don Appropriate PPE
- Refer to PPE protocol (Fig. 1).

- Minimum: Gloves, safety goggles/face shield,
  protective clothing. [14, 19]

3. Contain Spill
- Prevent further leakage if safe to do so.

- Use inert material (sand, vermiculite) to build a dike
  around the spill. [12, 17]

- Do not let product enter drains. [5, 12, 14]

4. Absorb Material
- Cover the spill with inert, non-combustible

  absorbent material (e.g., sand, cat litter). [12, 17]
- Work from the outside edges inward. [17]

5. Collect Waste
- Use non-sparking tools to collect absorbed material.
- Place in a designated, labeled, and sealed container

  for disposal. [12, 18, 20]

6. Decontaminate Area
- Clean the spill area thoroughly with soap and water. [17]

- Decontaminate tools and equipment.

7. Dispose of Waste
- Dispose of waste according to local, state, and

  federal regulations. [5]

Click to download full resolution via product page

Figure 2: Workflow for 1-Bromohexane Spill Response.
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Conclusion
1-Bromohexane is an indispensable chemical in synthetic chemistry, but its inherent hazards

demand rigorous safety practices. A comprehensive understanding of its properties, coupled

with the disciplined implementation of handling, storage, and emergency protocols, is

paramount for the protection of laboratory personnel and the environment. By adhering to the

guidelines outlined in this document, researchers and scientists can effectively mitigate the

risks associated with the use of 1-bromohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b126081#1-bromohexane-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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